Cas no 2227708-80-5 (rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine)

• Product Name: rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine
• CAS No: 2227708-80-5
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5961976
• PubChem ID: 165611893
• Update Time: 2025-10-22

rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine
• EN300-1761954
• rac-5-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-N,N-dimethylpyridin-2-amine
• 2227708-80-5

• Inchi： 1S/C13H21N3/c1-13(2)10(7-14)12(13)9-5-6-11(15-8-9)16(3)4/h5-6,8,10,12H,7,14H2,1-4H3/t10-,12-/m1/s1
• InChI Key： DCUFVUMSFUHLDY-ZYHUDNBSSA-N
• SMILES： NC[C@@H]1[C@@H](C2C=NC(=CC=2)N(C)C)C1(C)C

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.2Ų

Additional information on rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine

Comprehensive Overview of rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine (CAS No. 2227708-80-5)

The compound rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine (CAS No. 2227708-80-5) is a specialized chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropyl ring and a dimethylpyridin-2-amine moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological disorders and metabolic diseases, which are among the most searched topics in the pharmaceutical field today.

One of the key attributes of rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine is its stereochemistry. The presence of chiral centers at the 1R,3R positions offers opportunities for enantioselective synthesis, a hot topic in modern medicinal chemistry. Enantiopure forms of such compounds are often sought after for their improved bioavailability and reduced side effects, aligning with the growing demand for precision medicine. The aminomethyl group further enhances its reactivity, making it a versatile building block for further chemical modifications.

In recent years, the pharmaceutical industry has seen a surge in interest for small-molecule modulators of biological targets. rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine fits this trend perfectly, as its structure suggests potential interactions with G-protein-coupled receptors (GPCRs) and ion channels. These targets are frequently explored in drug development for conditions like chronic pain, depression, and diabetes, which are highly searched topics in both academic and public domains.

The synthetic accessibility of rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine is another area of interest. Chemists are exploring novel routes to synthesize this compound efficiently, with a focus on green chemistry principles—a trending topic in the scientific community. Methods such as catalytic asymmetric synthesis and flow chemistry are being investigated to improve yield and reduce environmental impact, addressing the increasing demand for sustainable chemical processes.

Beyond pharmaceuticals, rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine may find applications in agrochemicals. Its structural motifs resemble those of known pesticide intermediates, and researchers are examining its potential as a precursor for novel crop protection agents. With the global push for safer and more effective agrochemicals, this compound could play a role in addressing food security challenges—a topic of immense public interest.

From a commercial perspective, the market for chiral amines like rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine is expanding rapidly. Pharmaceutical companies and contract research organizations are actively sourcing such compounds for their pipelines, driving demand for high-quality, well-characterized samples. The compound's CAS No. 2227708-80-5 serves as a unique identifier, facilitating precise searches in chemical databases and procurement systems.

Analytical characterization of rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and stereochemical integrity, which are critical for research applications. The availability of detailed analytical data is a key factor for researchers when selecting chemical suppliers, making comprehensive documentation a competitive advantage.

In conclusion, rac-5-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylpyridin-2-amine (CAS No. 2227708-80-5) represents a compelling case study in the intersection of chemical innovation and practical application. Its potential in drug discovery, agrochemical development, and sustainable synthesis positions it as a compound of significant interest to researchers and industry professionals alike. As scientific inquiry continues to explore its properties and applications, this compound is likely to remain a topic of discussion and investigation in the years to come.